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Compound of Interest

Compound Name: 4-Hexylpyridine

Cat. No.: B1330177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-Hexylpyridine. The information herein is compiled from available Safety Data Sheets (SDS)

and chemical databases to ensure a high standard of safety in laboratory and drug

development settings.

Hazard Identification and Classification
4-Hexylpyridine is a chemical compound that requires careful handling due to its potential

health hazards. While specific toxicity data for 4-Hexylpyridine is limited, information from

related pyridine compounds suggests that it may be harmful if swallowed, comes into contact

with skin, or is inhaled.[1][2][3][4] It is also suspected to cause skin and eye irritation.[2]

GHS Hazard Statements (Potential, based on related compounds):

H302: Harmful if swallowed.[2][4]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[1][3]

H335: May cause respiratory irritation.[2]
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Precautionary Statements (Recommended):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][5]

P264: Wash skin thoroughly after handling.[2][5]

P270: Do not eat, drink or smoke when using this product.[2][4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][5]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P302+P352: IF ON SKIN: Wash with plenty of water.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 4-Hexylpyridine is provided in

the table below. Note that some of this data is estimated.

Property Value Source

Molecular Formula C11H17N [6][7]

Molecular Weight 163.26 g/mol [6]

Boiling Point
245.98 °C @ 760.00 mm Hg

(est)
[8]

Flash Point
236.00 °F TCC (113.20 °C)

(est)
[8]

Vapor Pressure 0.042000 mmHg (est) [8]

Water Solubility 254.3 mg/L @ 25 °C (est) [8]

logP (o/w) 4.350 [8]
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Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 4-
Hexylpyridine.

Handling:

Work in a well-ventilated area, preferably in a certified laboratory chemical fume hood.[9]

Avoid contact with skin, eyes, and clothing.[1][2]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and a lab coat.[3][10] For tasks with a higher risk of splashing, a face shield should

be worn in addition to goggles.[10]

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[3]

Ground and bond containers and receiving equipment.[1][3]

Do not eat, drink, or smoke in areas where 4-Hexylpyridine is handled.[1][2][4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4][9]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][9]

Store segregated from incompatible materials such as strong acids, oxidizing agents, and

bases.[3][9]

Store in a secured area, accessible only to authorized personnel.[9]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to ensure the safety of personnel.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles during

procedures with a high splash

potential.[10]

To protect eyes from splashes

and vapors.

Skin and Body Protection

Flame-resistant lab coat.[10]

Chemical-resistant gloves

(e.g., butyl rubber or PVA).[9]

Closed-toe shoes.[10]

To prevent skin contact and

protect from spills.

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood is typically

sufficient. If ventilation is

inadequate or for large spills, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.[3]

To prevent inhalation of

harmful vapors.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing. If not breathing,

give artificial respiration. Seek immediate

medical attention.[2][3][4]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes.[2] Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Seek immediate medical attention.[2]

[3][4]

Accidental Release Measures
In the case of a spill or release, follow these procedures:

Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,

vermiculite).[1][2] Place the absorbed material into a suitable, sealed container for disposal.

Large Spills: Evacuate the area. Remove all sources of ignition.[3] Ventilate the area.[1]

Contain the spill and prevent it from entering drains or waterways. Absorb the spill with an

inert material and place it in a designated hazardous waste container.

Personal Precautions: Wear appropriate PPE, including respiratory protection, during

cleanup.[3]

Disposal Considerations
Dispose of 4-Hexylpyridine and any contaminated materials in accordance with all applicable

federal, state, and local regulations. Do not dispose of it in the sewer system. Waste should be
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collected in a properly labeled, sealed, and compatible container.[9]

Toxicological Information
Detailed toxicological studies on 4-Hexylpyridine are not readily available. The information

below is based on data for related pyridine compounds and should be considered indicative of

potential hazards.
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Toxicity Endpoint Result Species Notes

Acute Oral Toxicity

Harmful if swallowed.

[2][4] LD50 for a

related compound

(pyridine) is 891

mg/kg.

Rat Data for pyridine.

Acute Dermal Toxicity

Harmful in contact

with skin.[1][3] LD50

for a related

compound (pyridine)

is 1121 mg/kg.

Rabbit Data for pyridine.

Acute Inhalation

Toxicity

Harmful if inhaled.[1]

[3] LC50 for a related

compound (pyridine)

is 12.8 mg/L for 4

hours.

Rat Data for pyridine.

Skin

Corrosion/Irritation

May cause skin

irritation.[2]

Based on GHS

classifications for

similar compounds.

Serious Eye

Damage/Irritation

May cause serious

eye irritation.[2]

Based on GHS

classifications for

similar compounds.

Carcinogenicity
Suspected of causing

cancer.[1]

Classification for

pyridine.

Reproductive Toxicity

Suspected of

damaging fertility or

the unborn child.[1]

Classification for

pyridine.

Experimental Protocols:

Detailed experimental protocols for the toxicological data cited above are not available in the

public domain. The data is typically sourced from summary reports and safety data sheets

provided by chemical suppliers and regulatory bodies.
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Visualizations
Logical Workflow for Safe Handling of 4-
Hexylpyridine```dot
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Caption: A generalized experimental workflow for determining the cytotoxicity of a compound

like 4-Hexylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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